1-Methyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile
Overview
Description
Scientific Research Applications
Photolysis and Rearrangement Studies : Mitchell and Rees (1987) explored the photolysis of 1-aryl-1,2,3-triazoles, leading to rearrangements via 1H-azirines. This research sheds light on the stability and transformation pathways of compounds like 1-Methyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile under specific conditions, providing insights into its photochemical properties (Mitchell & Rees, 1987).
Synthesis of Novel Derivatives : Al‐Azmi and Mahmoud (2020) reported the synthesis and antimicrobial activities of novel derivatives, including 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene, which are structurally related to this compound. Their research highlights the compound's potential in creating antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Catalytic Applications : Saleem et al. (2014) investigated catalyst activation with Cp*RhIII/IrIII–1,2,3-triazole-based organochalcogen ligand complexes. Their work illustrates the potential of using 1,2,3-triazole derivatives as ligands in catalytic processes, which could be relevant for this compound (Saleem et al., 2014).
Corrosion Inhibition Studies : Guo et al. (2019) conducted a study on the corrosion inhibition of carbon steel using pyrazolotriazole derivatives, which share a structural similarity with this compound. This research is significant for understanding the compound's application in corrosion prevention (Guo et al., 2019).
Environmental Impact Assessment : Reemtsma et al. (2010) assessed the occurrence and removal of benzotriazoles, including 1H-benzo-1,2,3-triazole, from wastewater. This study is crucial for understanding the environmental implications and treatment of compounds related to this compound (Reemtsma et al., 2010).
Mechanism of Action
Target of Action
It’s known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes .
Mode of Action
The mode of action of 1-Methyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile involves the interaction of the compound with its targets. The N1 and N2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This binding can result in changes in the enzyme’s activity, potentially inhibiting or enhancing its function.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These could include factors such as pH, temperature, and the presence of other molecules or ions in the environment. For instance, the compound is recommended to be stored in a sealed, dry environment at room temperature , suggesting that moisture and temperature could potentially affect its stability.
Properties
IUPAC Name |
3-methylbenzotriazole-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOLCRMTZJGHGTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)C#N)N=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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